Cas no 2138096-23-6 (1-(4-nitrobenzenesulfonyl)piperazin-2-ylmethanol)

• Product Name: 1-(4-nitrobenzenesulfonyl)piperazin-2-ylmethanol
• CAS No: 2138096-23-6
• MF: C₁₁H₁₅N₃O₅S
• MW: 301.31890130043
• CID: 6136692
• PubChem ID: 165501258
• Update Time: 2025-05-21

1-(4-nitrobenzenesulfonyl)piperazin-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-nitrobenzenesulfonyl)piperazin-2-ylmethanol
• 2138096-23-6
• [1-(4-nitrobenzenesulfonyl)piperazin-2-yl]methanol
• EN300-1167167

• Inchi： 1S/C11H15N3O5S/c15-8-10-7-12-5-6-13(10)20(18,19)11-3-1-9(2-4-11)14(16)17/h1-4,10,12,15H,5-8H2
• InChI Key： DDFQZLZTOJNJJF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCNCC1CO)(=O)=O

Computed Properties

• Exact Mass: 301.07324176g/mol
• Monoisotopic Mass: 301.07324176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 124Ų

Additional information on 1-(4-nitrobenzenesulfonyl)piperazin-2-ylmethanol

Comprehensive Overview of 1-(4-nitrobenzenesulfonyl)piperazin-2-ylmethanol (CAS No. 2138096-23-6)

1-(4-nitrobenzenesulfonyl)piperazin-2-ylmethanol (CAS No. 2138096-23-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of sulfonamide derivatives, which are widely explored for their potential applications in drug discovery and development. The presence of both a piperazine ring and a nitrobenzenesulfonyl group in its structure makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for sulfonamide-based compounds like 1-(4-nitrobenzenesulfonyl)piperazin-2-ylmethanol has surged, driven by their role in designing enzyme inhibitors and receptor modulators. Researchers are particularly interested in its potential to act as a scaffold for drug candidates, especially in targeting diseases such as cancer and infectious diseases. The compound's nitro group and hydroxymethyl functionality offer opportunities for further chemical modifications, enhancing its utility in medicinal chemistry.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 1-(4-nitrobenzenesulfonyl)piperazin-2-ylmethanol?" The synthesis typically involves the reaction of piperazine derivatives with 4-nitrobenzenesulfonyl chloride, followed by selective functionalization to introduce the hydroxymethyl group. This process is optimized to achieve high yield and purity, making it suitable for industrial-scale production. Additionally, the compound's solubility and stability under various conditions are critical parameters for researchers.

The growing interest in 1-(4-nitrobenzenesulfonyl)piperazin-2-ylmethanol is also linked to its potential in green chemistry applications. With the increasing focus on sustainable and eco-friendly synthetic methods, this compound's derivatives are being explored as catalysts or ligands in environmentally benign reactions. Its nitro group can be reduced to an amine, opening doors to further functionalization and diversification of its chemical properties.

Another hot topic in the scientific community is the computational modeling of 1-(4-nitrobenzenesulfonyl)piperazin-2-ylmethanol to predict its biological activity and binding affinity with target proteins. Advanced techniques like molecular docking and QSAR studies are employed to understand its interactions at the molecular level. These insights are invaluable for accelerating the discovery of new therapeutic agents.

In summary, 1-(4-nitrobenzenesulfonyl)piperazin-2-ylmethanol (CAS No. 2138096-23-6) is a promising compound with broad applications in pharmaceutical research, chemical synthesis, and green chemistry. Its unique structural features and adaptability make it a valuable asset for scientists aiming to develop innovative solutions for global health challenges. As research progresses, this compound is expected to play a pivotal role in the next generation of drug discovery and sustainable chemical processes.